Cas no 912569-62-1 (3-(2-Methyl-1H-imidazol-1-yl)benzylamine)

3-(2-Methyl-1H-imidazol-1-yl)benzylamine is a heterocyclic amine compound featuring a benzylamine moiety linked to a 2-methylimidazole group. This structure imparts versatility in organic synthesis and pharmaceutical applications, serving as a valuable intermediate for the development of bioactive molecules. Its imidazole ring contributes to potential coordination properties, making it useful in ligand design for catalytic systems. The benzylamine group enhances reactivity in amidation and condensation reactions, facilitating derivatization. The compound's stability under standard conditions and well-defined synthetic route ensure consistent quality for research and industrial use. Its balanced lipophilicity and molecular weight make it suitable for medicinal chemistry exploration, particularly in targeting imidazole-recognizing biological systems.

3-(2-Methyl-1H-imidazol-1-yl)benzylamine structure

912569-62-1 structure

Product Name:3-(2-Methyl-1H-imidazol-1-yl)benzylamine

CAS No:912569-62-1

MF:C₁₁H₁₃N₃

MW:187.241021871567

MDL:MFCD09065015

CID:996122

PubChem ID:24229639

Update Time:2025-06-06

3-(2-Methyl-1H-imidazol-1-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

- 3-(2-Methyl-1H-imidazol-1-yl)benzylamine
- [3-(2-methylimidazol-1-yl)phenyl]methanamine
- 1-[3-(2-Methyl-1H-imidazol-1-yl)phenyl]methanamine
- MFCD09065015
- FT-0723242
- CHEBI:194880
- QT5
- 912569-62-1
- (3-(2-methyl-1H-imidazol-1-yl)phenyl)methanamine
- SCHEMBL111365
- DTXSID00640344
- MS-22489
- AKOS013153991
- DB-078954
- MDL： MFCD09065015
- Inchi： 1S/C11H13N3/c1-9-13-5-6-14(9)11-4-2-3-10(7-11)8-12/h2-7H,8,12H2,1H3
- InChI Key： CECWODAAUDOPCU-UHFFFAOYSA-N
- SMILES： N1(C=CN=C1C)C1=CC=CC(CN)=C1

Computed Properties

Exact Mass: 187.11100
Monoisotopic Mass: 187.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 43.84000
LogP: 2.33970

3-(2-Methyl-1H-imidazol-1-yl)benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M223820-500mg	3-(2-Methyl-1H-imidazol-1-yl)benzylamine	912569-62-1		500mg	$666.00	2023-05-18
TRC	M223820-1g	3-(2-Methyl-1H-imidazol-1-yl)benzylamine	912569-62-1		1g	$ 800.00	2023-09-07
TRC	M223820-10mg	3-(2-methyl-1H-imidazol-1-yl)benzylamine	912569-62-1		10mg	45.00	2021-08-03
TRC	M223820-50mg	3-(2-methyl-1H-imidazol-1-yl)benzylamine	912569-62-1		50mg	90.00	2021-08-03
TRC	M223820-100mg	3-(2-Methyl-1H-imidazol-1-yl)benzylamine	912569-62-1		100mg	$150.00	2023-05-18
abcr	AB223560-5 g	3-(2-Methyl-1H-imidazol-1-yl)benzylamine, 95%; .	912569-62-1	95%	5g	€1,695.00	2023-01-26
abcr	AB223560-5g	3-(2-Methyl-1H-imidazol-1-yl)benzylamine, 95%; .	912569-62-1	95%	5g	€1695.00	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1297622-250mg	(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanamine	912569-62-1	98%	250mg	￥1267.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1297622-1g	(3-(2-Methyl-1H-imidazol-1-yl)phenyl)methanamine	912569-62-1	98%	1g	￥1568.00	2024-04-25